Cas no 400074-35-3 (6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine)

• Product Name: 6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine
• CAS No: 400074-35-3
• MDL: MFCD01316878
• CID: 4650709
• Update Time: 2025-10-29

6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine

• MDL： MFCD01316878

Additional information on 6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine

Comprehensive Overview of 6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine (CAS No. 400074-35-3)

The compound 6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine (CAS No. 400074-35-3) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloro, dichlorobenzyl, and methylsulfanyl substituents, contribute to its diverse reactivity and biological activity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for novel pyrimidine-based compounds has surged, driven by their versatility in medicinal chemistry. The 6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine stands out due to its heterocyclic core, which is a common scaffold in many FDA-approved drugs. Its methylsulfanyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug design. This compound is often discussed in forums and publications focusing on small molecule therapeutics and structure-activity relationships (SAR).

From a synthetic perspective, the preparation of CAS No. 400074-35-3 involves multi-step organic transformations, including nucleophilic substitutions and condensation reactions. The presence of the 3,4-dichlorobenzyl moiety introduces steric and electronic effects that influence the compound’s reactivity. Chemists are exploring its use as a building block for more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents. These applications align with current trends in precision medicine and antibiotic resistance research.

The compound’s physicochemical properties, such as solubility and stability, are critical for its practical applications. Studies suggest that the methylsulfanyl group may confer metabolic stability, a desirable trait in pro-drug design. Additionally, its chloro-substituted pyrimidine core is a hotspot for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing interest in fragment-based drug discovery and computational chemistry tools like molecular docking.

Environmental and regulatory considerations are also paramount when working with 6-Chloro-N~4~-(3,4-dichlorobenzyl)-N~2~-methyl-5-(methylsulfanyl)-2,4-pyrimidinediamine. While not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers are investigating its biodegradability and ecotoxicology profile, reflecting broader industry concerns about sustainable chemistry. These topics resonate with searches for green chemistry alternatives and benign by design principles.

In conclusion, CAS No. 400074-35-3 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its structural complexity and functional group diversity make it a valuable candidate for further exploration. As the scientific community prioritizes targeted therapies and multi-functional compounds, this pyrimidine derivative is poised to remain a subject of intense research and innovation.